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Compound of Interest

Compound Name:
3-Chloro-4-methoxybenzoyl

chloride

CAS No.: 36590-49-5

Cat. No.: B041123 Get Quote

Executive Summary
3-Chloro-4-methoxybenzoyl chloride (CAS: 36590-49-5) is a highly reactive acyl chloride

intermediate used primarily in the synthesis of pharmaceutical heterocycles and estrogen

receptor ligands.[1] Unlike standard solids that dissolve via inert solvation, this compound

exhibits reactive dissolution in nucleophilic solvents.

Successful handling requires a strict distinction between inert solvents (which dissolve the

compound without altering its structure) and reactive solvents (which consume the compound

via nucleophilic acyl substitution). This guide provides a validated solvent matrix,

physicochemical properties, and handling protocols to ensure experimental integrity.

Physicochemical Profile
Understanding the physical state is critical for accurate dosing and solvent selection. Literature

reports confirm that 3-Chloro-4-methoxybenzoyl chloride exists as a yellow oil at room

temperature, rather than a crystalline solid, necessitating liquid handling techniques.
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Property Value Notes

CAS Number 36590-49-5
Distinct from the acid precursor

(CAS 37908-96-6)

Molecular Formula C₈H₆Cl₂O₂

Molecular Weight 205.04 g/mol

Physical State Yellow Oil
May solidify at low

temperatures (<10°C)

Density ~1.288 g/cm³
Denser than most organic

solvents

Boiling Point >200°C (Predicted)
Typically distilled under high

vacuum

Reactivity High
Hydrolyzes rapidly in moist

air/water

Solvent Compatibility Matrix
The following matrix categorizes solvents based on their thermodynamic capability to dissolve

the target versus their kinetic tendency to react with it.

Category A: Recommended Inert Solvents
Use these for storage, transfer, and standard coupling reactions (e.g., Friedel-Crafts,

Amidation).
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Solvent Solubility Rating Operational Notes

Dichloromethane (DCM) Excellent

Preferred solvent. High

solubility due to polarity match.

Easily removed (BP 40°C).

Tetrahydrofuran (THF) Excellent

Must be anhydrous. Stabilizers

(BHT) are generally

acceptable, but peroxides

must be absent.

Toluene Good

Excellent for reflux reactions.

Lower polarity may require

larger volumes than DCM.

Diethyl Ether Good

Good solubility but high

volatility. Ensure it is dried over

Na/Benzophenone or sieves.

1,2-Dichloroethane Excellent

Higher boiling alternative to

DCM for elevated temperature

reactions.

Category B: Incompatible / Reactive Solvents
Strictly avoid these unless the specific intention is to derivatize the acid chloride.
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Solvent Interaction Type Resulting Byproduct

Water Hydrolysis
3-Chloro-4-methoxybenzoic

acid + HCl gas

Methanol / Ethanol Alcoholysis
Methyl/Ethyl ester derivatives

+ HCl

Acetone Aldol-like / Enolization
Can react with HCl byproduct

to form colored impurities.

DMSO Pummerer-type

DMSO is an oxidant and

nucleophile; can cause violent

decomposition of acid

chlorides.

DMF (Bulk) Vilsmeier-type

Pure DMF can react to form

iminium salts. Use only in

catalytic amounts (1-2 drops).

Category C: Special Case Solvents
Solvent Status Context

Acetonitrile Conditional

Soluble, but requires strict

drying. Often used when

coupling with sulfonyl chlorides

or in flow chemistry to prevent

salt precipitation.

Ethyl Acetate Caution

Generally inert, but commercial

grades often contain

ethanol/water traces. Must be

distilled/dried before use.

Mechanistic Visualization: Reactive Dissolution
The following diagram illustrates why protic solvents result in sample loss. The electrophilic

carbonyl carbon is susceptible to attack by any solvent possessing a lone pair and a proton

(H+).
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Caption: Pathway of reactive consumption in protic solvents. The chloride leaving group

facilitates rapid conversion to esters or acids.

Experimental Protocol: Safe Dissolution & Handling
Objective: Prepare a 0.5 M solution of 3-Chloro-4-methoxybenzoyl chloride in DCM for a

coupling reaction without hydrolysis.

Reagents & Equipment
Solvent: Dichloromethane (DCM), anhydrous (water < 50 ppm).

Container: Oven-dried glassware (flask or vial) purged with Nitrogen/Argon.

Syringe: Glass or chemically resistant plastic (polypropylene).

Step-by-Step Methodology
Environment Control: Perform all operations in a fume hood. If possible, weigh the "yellow

oil" source material inside a glovebox or use a tared syringe technique to minimize

atmospheric moisture exposure.

Vessel Preparation: Flame-dry a round-bottom flask and seal with a rubber septum. Insert a

nitrogen balloon to maintain positive pressure.

Solvent Addition: Inject the required volume of anhydrous DCM through the septum.

Sample Introduction:

If weighing: Quickly transfer the oil into the flask and reseal immediately.
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If syringing (Preferred): Draw the specific volume of acid chloride (using density ~1.29

g/mL) and inject it directly into the solvent.

Verification: The solution should be clear and colorless to pale yellow. Cloudiness indicates

hydrolysis (formation of insoluble benzoic acid or HCl fog).

Decision Tree: Solvent Selection Guide
Use this logic flow to select the correct solvent for your specific application.

Start: Select Solvent for
3-Chloro-4-methoxybenzoyl chloride

What is the purpose?

Chemical Reaction Analysis (NMR/LCMS)

Reaction Type? USE: CDCl3 (Dry)
or C6D6 AVOID: DMSO-d6, MeOH-d4

Risk of Artifacts

Acylation / Coupling

USE: DCM, THF (Dry),
or Toluene
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Caption: Logic flow for selecting the appropriate solvent based on the intended experimental

outcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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